Cas no 2228739-98-6 (2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid)
2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid
- EN300-1951673
- 2228739-98-6
- 2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid
-
- Inchi: 1S/C8H8F2N2O4/c1-12-5(8(9,10)7(14)15)4(3-11-12)6(13)16-2/h3H,1-2H3,(H,14,15)
- InChI Key: ARDQJOFMPMHVQD-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C1=C(C(=O)OC)C=NN1C)F
Computed Properties
- Exact Mass: 234.04521306g/mol
- Monoisotopic Mass: 234.04521306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.4Ų
2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951673-1g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 1g |
$2118.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-5g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 5g |
$6140.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-10g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 10g |
$9105.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-0.05g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 0.05g |
$1779.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-0.1g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 0.1g |
$1863.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-0.25g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 0.25g |
$1948.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-0.5g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 0.5g |
$2033.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-1.0g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 1g |
$2118.0 | 2023-05-31 | ||
| Enamine | EN300-1951673-2.5g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 2.5g |
$4150.0 | 2023-09-17 | ||
| Enamine | EN300-1951673-5.0g |
2,2-difluoro-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]acetic acid |
2228739-98-6 | 5g |
$6140.0 | 2023-05-31 |
2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid
Introduction to 2,2-Difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic Acid (CAS No. 2228739-98-6)
2,2-Difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid, with the CAS number 2228739-98-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro substitution and a methoxycarbonyl group attached to a pyrazole ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.
The pyrazole scaffold is well-known for its biological activities, particularly in the areas of anti-inflammatory, analgesic, and antipyretic effects. The introduction of difluoro substitution and the methoxycarbonyl group enhances the compound's pharmacological properties, such as improved metabolic stability and enhanced binding affinity to target proteins. These modifications are crucial for optimizing the drug's efficacy and safety profile.
Recent studies have highlighted the potential of 2,2-difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2,2-difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid has shown potential as an antiviral agent. Research conducted at the University of California, San Francisco, revealed that this compound effectively inhibits the replication of several viruses, including influenza A and hepatitis C. The mechanism of action involves interference with viral protein synthesis, making it a valuable lead compound for developing new antiviral therapies.
The pharmacokinetic properties of 2,2-difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. These properties suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance.
Toxicity studies have shown that 2,2-difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. This favorable safety profile further supports its potential for clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major side effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.
In conclusion, 2,2-difluoro-2-(4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 2228739-98-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and antiviral therapies. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.
2228739-98-6 (2,2-difluoro-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)